Cas no 2445790-98-5 (3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride)

• Product Name: 3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride
• CAS No: 2445790-98-5
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• MDL: MFCD32691593
• CID: 5668308
• PubChem ID: 154853250
• Update Time: 2025-10-29

3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolepropanamine, 3-methyl-, hydrochloride (1:1) (ACI)
• 3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride

• MDL： MFCD32691593
• Inchi： 1S/C7H12N2O.ClH/c1-6-5-7(10-9-6)3-2-4-8;/h5H,2-4,8H2,1H3;1H
• InChI Key： BQDINVTZSRLIPF-UHFFFAOYSA-N
• SMILES： Cl.N1=C(C)C=C(CCCN)O1

Additional information on 3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride

Research Brief on 3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride (CAS: 2445790-98-5)

3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride (CAS: 2445790-98-5) is a chemical compound of growing interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its oxazole moiety and amine hydrochloride functional group, has shown potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future prospects.

The synthesis of 3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry approaches to enhance the efficiency of the synthesis process. The compound's structural features, including the oxazole ring, make it a promising scaffold for the development of new bioactive molecules. Its amine hydrochloride salt form also improves solubility and bioavailability, which are critical factors for pharmaceutical applications.

Pharmacological studies have revealed that 3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride exhibits significant activity in modulating specific biological targets. For instance, recent in vitro and in vivo experiments have demonstrated its potential as a modulator of neurotransmitter systems, suggesting applications in neurological disorders. Additionally, its interaction with certain enzymes and receptors has been explored, highlighting its versatility as a pharmacological tool. These findings underscore the compound's relevance in both basic research and drug development.

In the context of drug discovery, 3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride has been investigated as a lead compound for the design of new therapeutics. Structure-activity relationship (SAR) studies have identified key modifications that can enhance its efficacy and selectivity. Computational modeling and molecular docking simulations have further elucidated its binding modes, providing a foundation for rational drug design. These advancements position the compound as a valuable candidate for further optimization and clinical evaluation.

Despite the promising results, challenges remain in the development of 3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the compound's unique chemical properties and biological activities make it a compelling subject for ongoing research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full potential.

In conclusion, 3-(3-methyl-1,2-oxazol-5-yl)propan-1-amine hydrochloride (CAS: 2445790-98-5) represents a promising area of research in chemical biology and pharmaceutical sciences. Its synthesis, pharmacological properties, and potential applications have been the focus of recent studies, highlighting its versatility and therapeutic value. As research progresses, this compound may pave the way for the development of novel drugs targeting a range of diseases. Continued exploration of its mechanisms and optimization of its properties will be critical to its success in the clinic.